![molecular formula C19H20N4O5S B2761331 N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide CAS No. 899941-37-8](/img/structure/B2761331.png)
N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
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Description
N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H20N4O5S and its molecular weight is 416.45. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Anticoccidial Efficacy
Research has explored the antibacterial and anticoccidial activities of compounds similar in structure to N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide. For instance, studies on sulfadimethoxine, a related compound, and its combinations have demonstrated effectiveness against bacterial infections and coccidiosis in poultry, highlighting the potential of these compounds in veterinary medicine and agricultural applications (Mitrović, Fusiek, & Schildknecht, 1971).
Structural Analysis and Molecular Interaction
The crystal structure analysis of compounds structurally related to this compound has provided insights into their molecular conformation, interactions, and potential for forming hydrogen bonds, which are crucial for understanding their mechanism of action and for designing new compounds with enhanced properties (Subasri et al., 2017).
Vibrational Spectroscopy and Computational Chemistry
Investigations into the vibrational spectroscopic signatures and the effects of rehybridization and hyperconjugation on related molecules offer a deep understanding of their chemical behavior and stability. These studies, employing techniques like Raman and Fourier-transform infrared spectroscopy, alongside computational approaches, contribute to the development of antiviral agents by revealing the stereo-electronic interactions that underpin molecular stability and reactivity (Mary, Pradhan, & James, 2022).
Dual Inhibition of Enzymatic Targets
The exploration of compounds that act as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) is crucial for developing new anticancer and antimicrobial agents. Studies have identified that derivatives of this compound can serve as potent inhibitors, showcasing their potential in pharmaceutical research (Gangjee et al., 2008).
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O5S/c1-22-17-16(18(25)23(2)19(22)26)14(7-8-20-17)29-10-15(24)21-11-5-6-12(27-3)13(9-11)28-4/h5-9H,10H2,1-4H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJVKIDDTAJTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.